Cas no 870532-76-6 (1H-PYRAZOLE-1,3-DICARBOXYLIC ACID, 1-(1,1-DIMETHYLETHYL) 3-ETHYL ESTER)

• Product Name: 1H-PYRAZOLE-1,3-DICARBOXYLIC ACID, 1-(1,1-DIMETHYLETHYL) 3-ETHYL ESTER
• CAS No: 870532-76-6
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• MDL: MFCD22989198
• CID: 3232052
• PubChem ID: 86083407
• Update Time: 2025-08-03

1H-PYRAZOLE-1,3-DICARBOXYLIC ACID, 1-(1,1-DIMETHYLETHYL) 3-ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-1,3-DICARBOXYLIC ACID, 1-(1,1-DIMETHYLETHYL) 3-ETHYL ESTER
• 1H-Pyrazole-1,3-dicarboxylic acid,1-(1,1-dimethylethyl)3-ethyl ester
• 1-(tert-Butyl) 3-ethyl 1H-pyrazole-1,3-dicarboxylate
• 1-(1,1-Dimethylethyl) 3-ethyl 1H-pyrazole-1,3-dicarboxylate (ACI)
• 1-tert-Butyl 3-ethyl 1H-pyrazole-1,3-dicarboxylate
• AKOS027339928
• 870532-76-6
• MFCD22989198
• 1-O-tert-butyl 3-O-ethyl pyrazole-1,3-dicarboxylate
• DB-389918
• 1-tert-Butyl3-ethyl1H-pyrazole-1,3-dicarboxylate
• F12806
• VJB53276
• CS-0096075
• AS-47240

• MDL： MFCD22989198
• Inchi： 1S/C11H16N2O4/c1-5-16-9(14)8-6-7-13(12-8)10(15)17-11(2,3)4/h6-7H,5H2,1-4H3
• InChI Key： DDEUHMXKIWTWCX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN(C(OC(C)(C)C)=O)N=1)OCC

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 326.8±34.0 °C at 760 mmHg
• Flash Point: 151.4±25.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1H-PYRAZOLE-1,3-DICARBOXYLIC ACID, 1-(1,1-DIMETHYLETHYL) 3-ETHYL ESTER Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H-PYRAZOLE-1,3-DICARBOXYLIC ACID, 1-(1,1-DIMETHYLETHYL) 3-ETHYL ESTER

Introduction to 1H-PYRAZOLE-1,3-DICARBOXYLIC ACID, 1-(1,1-DIMETHYLETHYL) 3-ETHYL ESTER (CAS No. 870532-76-6)

1H-PYRAZOLE-1,3-DICARBOXYLIC ACID, 1-(1,1-DIMETHYLETHYL) 3-ETHYL ESTER, with the chemical identifier CAS No. 870532-76-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its dual carboxylic acid ester groups and a tert-butyl substituent, make it a versatile scaffold for further chemical modifications and biological evaluations.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms at the 1 and 5 positions. This structural motif is known for its stability and ability to interact with biological targets such as enzymes and receptors. In the case of 1H-PYRAZOLE-1,3-DICARBOXYLIC ACID, 1-(1,1-DIMETHYLETHYL) 3-ETHYL ESTER, the presence of ester functionalities at the 1 and 3 positions introduces additional reactivity, allowing for further derivatization through hydrolysis or transesterification. The tert-butyl group at the 1-position enhances lipophilicity while maintaining overall solubility, making it an attractive candidate for drug-like properties.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. For instance, studies have demonstrated that pyrazole-based compounds exhibit anti-inflammatory, antimicrobial, and anticancer properties. The dual carboxylic acid ester structure of CAS No. 870532-76-6 provides a unique platform for designing molecules with enhanced binding affinity and selectivity. Researchers have leveraged this scaffold to develop inhibitors targeting various disease-related pathways.

In particular, the ester groups in 1H-PYRAZOLE-1,3-DICARBOXYLIC ACID, 1-(1,1-DIMETHYLETHYL) 3-ETHYL ESTER can be selectively modified to introduce different pharmacophores or to improve pharmacokinetic profiles. This flexibility has been exploited in the synthesis of prodrugs or in the development of targeted delivery systems. The tert-butyl group also serves as a handle for conjugation with other biomolecules, such as peptides or nucleic acids, expanding its utility in biopharmaceutical applications.

One notable area of research involving this compound is its potential as a precursor in the synthesis of metal-organic frameworks (MOFs). Pyrazole derivatives are known to coordinate with various metal ions due to their nitrogen-rich structure, forming stable complexes that can be used in catalysis or as sensors. The ester functionalities further enhance coordination capabilities by providing additional binding sites or by allowing for post-synthetic modifications.

The pharmaceutical industry has shown particular interest in pyrazole derivatives due to their broad spectrum of biological activities. For example, recent studies have identified pyrazole-based compounds that inhibit kinases involved in cancer progression. The structural motif of CAS No. 870532-76-6 aligns well with this trend, offering a promising lead compound for further optimization. Researchers are exploring its potential as an antineoplastic agent by modifying its ester groups to enhance bioavailability and target specificity.

Moreover, the compound’s stability under various conditions makes it suitable for industrial-scale synthesis and formulation development. Its compatibility with standard organic solvents and reagents allows for efficient purification and handling processes. These attributes are crucial for ensuring reproducibility in both academic research and industrial applications.

The synthesis of 1H-PYRAZOLE-1,3-DICARBOXYLIC ACID, 1-(1,1-DIMETHYLETHYL) 3-ETHYL ESTER involves multi-step organic transformations that highlight the versatility of pyrazole chemistry. Key synthetic steps include condensation reactions to form the pyrazole ring followed by selective esterification at the carboxylic acid positions. The introduction of the tert-butyl group typically involves alkylation reactions under controlled conditions to ensure regioselectivity.

In conclusion,CAS No. 870532-76-6 represents a significant compound in the realm of medicinal chemistry due to its unique structural features and potential therapeutic applications. Its dual ester functionality and tert-butyl substituent provide a rich framework for further chemical exploration and biological evaluation. As research continues to uncover new uses for pyrazole derivatives,this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.